Cas no 2922-51-2 (2-Heptadecanone)

• Product Name: 2-Heptadecanone
• CAS No: 2922-51-2
• MF: C₁₇H₃₄O
• MW: 254.45126581192
• CID: 43588
• PubChem ID: 57651333
• Update Time: 2026-05-14

2-Heptadecanone Chemical and Physical Properties

Names and Identifiers

• Heptadecan-2-one
• Methyl pentadecyl ketone
• 2-Heptadecanone
• PACOCH3
• 2-oxoheptadecane
• Myristyl methyl ketone
• Pentadecylmethylketone

• Inchi： InChI=1S/C17H34O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(2)18/h3-16H2,1-2H3
• InChI Key： TVTCXPXLRKTHAU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)C

Computed Properties

• Exact Mass: 254.26100
• Monoisotopic Mass: 254.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 254.5

Experimental Properties

• Color/Form: Thin white board
• Density: 0.8381 (estimate)
• Melting Point: 47-50 °C
• Boiling Point: 322.67°C (estimate)
• Flash Point: 80.6°C
• Refractive Index: 1.4472 (estimate)
• PSA: 17.07000
• LogP: 6.05670

2-Heptadecanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Heptadecanone

Comprehensive Guide to 2-Heptadecanone (CAS No. 2922-51-2): Properties, Applications, and Industry Insights

2-Heptadecanone (CAS No. 2922-51-2), also known as methyl pentadecyl ketone, is a long-chain ketone with significant industrial and research applications. This organic compound belongs to the aliphatic ketone family, characterized by its 17-carbon backbone and a carbonyl group at the second position. Its molecular formula is C₁₇H₃₄O, and it is widely recognized for its role in flavor and fragrance formulations, cosmetic ingredients, and biochemical research. In recent years, the demand for sustainable ketones and bio-based chemicals has surged, placing 2-Heptadecanone under renewed scientific scrutiny.

The physicochemical properties of 2-Heptadecanone make it a versatile compound. It appears as a white to off-white crystalline solid with a faint, waxy odor. Its melting point ranges between 48–52°C, and it is insoluble in water but soluble in organic solvents like ethanol and ether. These traits contribute to its use in high-performance lubricants, plasticizers, and textile auxiliaries. Researchers are also exploring its potential in green chemistry applications, aligning with global trends toward eco-friendly solvents and renewable materials.

In the flavor and fragrance industry, 2-Heptadecanone is valued for its mild, musky aroma, often incorporated into perfume fixatives and food flavor enhancers. Consumers increasingly seek natural-derived aroma chemicals, prompting manufacturers to investigate plant-based synthesis routes. Additionally, its stability under high temperatures makes it suitable for functional fragrances in detergents and household cleaners—a sector experiencing growth due to heightened hygiene awareness post-pandemic.

From a biomedical perspective, 2-Heptadecanone has shown promise in pharmaceutical intermediates and drug delivery systems. Recent studies highlight its role as a lipid bilayer modifier, enhancing the permeability of topical formulations. This aligns with the booming cosmeceutical market, where ketones are leveraged for skin barrier repair and controlled-release technologies. However, further clinical validation is needed to unlock its full potential.

The synthesis of 2-Heptadecanone typically involves Fischer-Tropsch reactions or fatty acid oxidation. Innovations in catalytic processes and enzyme-mediated synthesis are reducing energy consumption, addressing the industry’s push for carbon-neutral production. Regulatory frameworks like REACH and FDA GRAS status evaluations ensure its safe use in consumer products, though compliance with regional standards remains critical for global suppliers.

Market analysts project steady growth for 2-Heptadecanone, driven by demand in Asia-Pacific emerging economies and the personal care sector. Challenges include competition from synthetic alternatives and volatility in raw material pricing. Strategic partnerships between specialty chemical manufacturers and biotech firms are expected to foster innovation, particularly in bio-catalysis and waste-to-resource upcycling.

For researchers and procurement specialists, verifying CAS No. 2922-51-2 authenticity is essential to avoid adulterated chemicals. Reputable suppliers provide GC-MS analysis and COA documentation, ensuring compliance with ISO 9001 standards. As sustainability becomes a purchasing criterion, transparency in supply chain traceability will differentiate market leaders.

In conclusion, 2-Heptadecanone exemplifies the intersection of traditional chemistry and modern sustainability goals. Its multifunctionality across industries—from aroma science to material engineering—positions it as a compound of enduring relevance. Future advancements will likely focus on scalable bio-production and novel application patents, solidifying its role in the next generation of specialty chemicals.